Cas no 93711-85-4 ((R)-2-[(3S,4S)-3-[(R)-1-(TERT-BUTYLDIMETHYLSILYLOXY)ETHYL]-2-OXOAZETIDIN-4-YL]PROPIONIC ACID)

• Product Name: (R)-2-[(3S,4S)-3-[(R)-1-(TERT-BUTYLDIMETHYLSILYLOXY)ETHYL]-2-OXOAZETIDIN-4-YL]PROPIONIC ACID
• CAS No: 93711-85-4
• MF: C₁₄H₂₇NO₄Si
• MW: 301.453985452652
• MDL: MFCD00272297
• CID: 4666267
• Update Time: 2025-07-09

(R)-2-[(3S,4S)-3-[(R)-1-(TERT-BUTYLDIMETHYLSILYLOXY)ETHYL]-2-OXOAZETIDIN-4-YL]PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-Azetidineacetic acid, 3-[1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-α-methyl-4-oxo-, [2α(S*),3β(S*)]- (9CI)
• (R)-2-[(3S,4S)-3-[(R)-1-(TERT-BUTYLDIMETHYLSILYLOXY)ETHYL]-2-OXOAZETIDIN-4-YL]PROPIONIC ACID

• MDL： MFCD00272297
• Inchi： 1S/C14H27NO4Si/c1-8(13(17)18)11-10(12(16)15-11)9(2)19-20(6,7)14(3,4)5/h8-11H,1-7H3,(H,15,16)(H,17,18)/t8?,9-,10-,11-/m1/s1
• InChI Key： NNANGMFTFSNDLW-NCYANSMOSA-N
• SMILES： C(O)(=O)C([C@H]1NC(=O)[C@@H]1[C@H](O[Si](C(C)(C)C)(C)C)C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 145 °C(Dec)

(R)-2-[(3S,4S)-3-[(R)-1-(TERT-BUTYLDIMETHYLSILYLOXY)ETHYL]-2-OXOAZETIDIN-4-YL]PROPIONIC ACID Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on (R)-2-[(3S,4S)-3-[(R)-1-(TERT-BUTYLDIMETHYLSILYLOXY)ETHYL]-2-OXOAZETIDIN-4-YL]PROPIONIC ACID

(R)-2-[(3S,4S)-3-[(R)-1-(TERT-BUTYLDIMETHYLSILYLOXY)ETHYL]-2-OXOAZETIDIN-4-YL]PROPIONIC ACID: A Comprehensive Overview

The compound with CAS No. 93711-85-4, known as (R)-2-[(3S,4S)-3-[(R)-1-(tert-butyldimethylsilyloxy)ethyl]-2-oxoazetidin-4-yl]propionic acid, is a highly specialized organic molecule with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its complex stereochemistry and functional groups, making it a valuable intermediate in the synthesis of bioactive molecules. The molecule contains a central azetidine ring, which is a four-membered cyclic amine, substituted with an oxo group and a propionic acid moiety. Additionally, the compound features a tert-butyldimethylsilyl (TBS) protecting group, which plays a crucial role in controlling reactivity during synthetic processes.

Recent studies have highlighted the importance of this compound in the development of peptide-based therapeutics. The TBS group, as a silyl protecting group, is widely used in peptide synthesis to protect hydroxyl groups during the assembly of complex molecules. The stereochemistry of the compound—specifically the (R) and (S) configurations at various chiral centers—is critical for its biological activity. Researchers have demonstrated that the stereochemical integrity of this compound is essential for its ability to act as a substrate in enzymatic reactions, particularly in the context of protease inhibitors.

One of the most notable applications of this compound is in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides while being more stable and bioavailable. The azetidine ring in this compound provides a rigid structure that can be exploited to create molecules with enhanced pharmacokinetic properties. Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, further underscoring its value in modern drug discovery.

The synthesis of (R)-2-[(3S,4S)-3-[(R)-1-(tert-butyldimethylsilyloxy)ethyl]-2-oxoazetidin-4-yl]propionic acid typically involves a multi-step process that includes alkylation, oxidation, and protection/deprotection steps. The use of chiral auxiliary reagents has been instrumental in achieving the desired stereochemistry at each step. Moreover, the tert-butyldimethylsilyl group serves not only as a protective group but also as a handle for further functionalization, enabling chemists to introduce additional substituents as needed.

In terms of biological activity, this compound has shown promise as an inhibitor of certain proteases involved in disease pathways. For instance, studies have indicated that it can modulate the activity of cysteine proteases, which are implicated in conditions such as inflammation and cancer. The ability to fine-tune its structure through chemical modifications has opened up new avenues for optimizing its therapeutic potential.

From an analytical standpoint, this compound is often characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow for precise determination of its molecular structure and stereochemistry. Furthermore, computational chemistry tools have been employed to model its interactions with target enzymes, providing insights into its binding modes and mechanisms of action.

In conclusion, (R)-2-[(3S,4S)-3-[(R)-1-(tert-butyldimethylsilyloxy)ethyl]-2-oxoazetidin-4-yl]propionic acid represents a pivotal molecule in contemporary organic chemistry and pharmacology. Its unique structure and stereochemical properties make it an invaluable tool for constructing bioactive compounds with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological targets for this compound, its role in drug discovery is likely to expand further.